Cas no 124439-19-6 (Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-,(1R,2S,5S)-)

• Product Name: Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-,(1R,2S,5S)-
• CAS No: 124439-19-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1216464
• Update Time: 2024-08-02

Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-,(1R,2S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-,(1R,2S,5S)-
• Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-, (1R,2S,5S)-

• Inchi： 1S/C10H18O2/c1-9(2)7-3-4-10(12,6-11)8(9)5-7/h7-8,11-12H,3-6H2,1-2H3/t7-,8+,10+/m0/s1
• InChI Key： VXXAKGMRLUXFQH-QXFUBDJGSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(C1(C)C)CC[C@@]2(O)CO

Computed Properties

• Exact Mass: 170.13074

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.40±0.40(Predicted)